N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide
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Description
N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H17N3OS2 and its molecular weight is 343.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Green Approach to Synthesis : Researchers have developed green methodologies for synthesizing thiophenyl pyrazoles and isoxazoles, which show significant antibacterial and antifungal activities. These compounds were synthesized adopting a 1,3-dipolar cycloaddition methodology, demonstrating potential in developing antimicrobial agents (Sowmya et al., 2018).
Crystal Structure Analysis
Crystal Structure Determination : The crystal structure of compounds similar to the one has been determined through single-crystal X-ray diffraction studies. This structural analysis aids in understanding the molecular conformation and potential interaction mechanisms with biological targets (Prabhuswamy et al., 2016).
Antidepressant Potential
Molecular Docking Studies : Novel antidepressant molecules featuring the thiophene and pyrazole backbone have been investigated through molecular docking studies. These studies suggest that certain molecules show good binding affinity towards monoamine oxidase inhibitors, indicating their potential as antidepressant agents (Mathew et al., 2016).
Antitumor Agents
Synthesis and Antitumor Evaluation : New bis-pyrazolyl-thiazoles incorporating the thiophene moiety have been synthesized and evaluated for their anti-tumor activities. Compounds exhibited promising activities against hepatocellular carcinoma cell lines, underscoring the potential therapeutic applications of thiophene derivatives in cancer treatment (Gomha et al., 2016).
Computational Studies and NLO Properties
Computational and Nonlinear Optical Studies : The synthesis of thiophene-based compounds and their electronic and nonlinear optical properties have been explored through density functional theory (DFT) calculations. These studies highlight the potential of thiophene derivatives in electronic applications due to their favorable electronic structures and NLO properties (Ahmad et al., 2021).
Properties
IUPAC Name |
N-[2-(5-cyclopropyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3OS2/c21-17(13-5-9-22-11-13)18-6-7-20-15(12-3-4-12)10-14(19-20)16-2-1-8-23-16/h1-2,5,8-12H,3-4,6-7H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYUQBQNMJTRTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCNC(=O)C3=CSC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.